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Compound of Interest

Compound Name: 3-Phenylpropionitrile

Cat. No.: B121915 Get Quote

For the safe and compliant disposal of 3-Phenylpropionitrile, it is imperative to treat it as a

hazardous waste. Under no circumstances should this chemical be disposed of in regular trash

or poured down the drain. Adherence to the guidelines established by the Environmental

Protection Agency (EPA) and your institution's Environmental Health and Safety (EHS)

department is mandatory.[1][2][3] 3-Phenylpropionitrile is classified as acutely toxic if

swallowed, in contact with skin, or inhaled, and can cause serious skin and eye irritation.[4][5]

[6]

Immediate Safety and Handling
Before beginning any disposal-related procedures, ensure you are wearing the appropriate

Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles. A face shield is

recommended when handling larger quantities.[4]

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood. If

ventilation is inadequate, a respirator with an appropriate filter (e.g., type ABEK) is
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necessary.[4][5]

Step-by-Step Disposal Procedure
Waste Identification and Collection:

A chemical is considered waste when it is no longer intended for use.[7][8]

Collect all waste 3-Phenylpropionitrile, including contaminated materials (e.g., pipette

tips, absorbent pads), in a designated and compatible hazardous waste container.[7] The

container must be in good condition, free of leaks, and have a secure screw-top cap.[7][9]

Do not overfill the container; a general guideline is to leave at least 25% headspace to

allow for expansion.[9]

Container Labeling:

As soon as the first drop of waste is added, label the container with a "Hazardous Waste"

tag provided by your institution's EHS department.[1][8]

The label must include:

The words "Hazardous Waste".[1][7]

The full chemical name: "3-Phenylpropionitrile". Avoid using abbreviations or chemical

formulas.[1]

An accurate estimation of the quantity or concentration.

The date of waste generation.[1]

The name and contact information of the principal investigator or generator.[1]

The specific location (building and room number).[1]

Appropriate hazard pictograms (e.g., skull and crossbones for acute toxicity).[1][4]

Storage of Hazardous Waste:
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Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

Ensure the container is kept closed at all times, except when adding waste.[2][7][9]

Segregate the 3-Phenylpropionitrile waste from incompatible materials, such as strong

oxidizing agents or strong acids and bases.[7][8]

Utilize secondary containment (e.g., a chemical-resistant tray or tub) to prevent the spread

of material in case of a spill.[8]

Arranging for Disposal:

Contact your institution's EHS or Hazardous Waste Program to schedule a pickup.[1][8]

Do not transport hazardous waste outside of the laboratory yourself.[8]

Complete any required waste information forms, providing a detailed list of the contents for

disposal.[1]

Disposal of Empty Containers:

An empty container that held 3-Phenylpropionitrile must be treated as hazardous waste

unless properly decontaminated.

To decontaminate, triple-rinse the container with a suitable solvent (e.g., acetone or

ethanol) that can dissolve the chemical residue.[7][8]

Crucially, the rinsate from this process is also considered hazardous waste and must be

collected in your designated 3-Phenylpropionitrile waste container.[7][8]

After triple-rinsing and air-drying, deface or remove the original chemical label, and the

container may then be disposed of in the regular trash or recycled, according to

institutional policy.[7][8]

Summary of Chemical Safety Data
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Property Data

GHS Classification

Acute Toxicity, Oral (Category 3), Acute Toxicity,

Dermal (Category 3), Acute Toxicity, Inhalation

(Category 3), Skin Irritation (Category 2), Eye

Irritation (Category 2A)[4][6]

Signal Word Danger[4][6]

Hazard Statements

H301: Toxic if swallowed, H311: Toxic in contact

with skin, H331: Toxic if inhaled, H315: Causes

skin irritation, H319: Causes serious eye

irritation[5][6]

Precautionary Statements
P261, P264, P270, P280, P301+P310,

P302+P352, P304+P340, P405, P501[4][5][6]

Flash Point 110 °C (230 °F) - closed cup[4]

UN Number UN3276 (Nitriles, toxic, liquid, n.o.s.)[5]

Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/171573
https://www.guidechem.com/encyclopedia/3-phenylpropionitrile-dic6405.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/171573
https://www.guidechem.com/encyclopedia/3-phenylpropionitrile-dic6405.html
https://labscoop.com/us/en/product/tci/tci/p0611-25g-3-phenylpropionitrile
https://www.guidechem.com/encyclopedia/3-phenylpropionitrile-dic6405.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/171573
https://labscoop.com/us/en/product/tci/tci/p0611-25g-3-phenylpropionitrile
https://www.guidechem.com/encyclopedia/3-phenylpropionitrile-dic6405.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/171573
https://labscoop.com/us/en/product/tci/tci/p0611-25g-3-phenylpropionitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Collection

Labeling & Storage

Final Disposal

Empty Container Decontamination
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Caption: Workflow for the safe disposal of 3-Phenylpropionitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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